3-Chloro-1-(2-chloro-4-nitroanilino)anthracene-9,10-dione

• CAS No.: 62322-90-1
• Molecular Formula: C20H10Cl2N2O4
• Molecular Weight: 413.2 g/mol
• IUPAC Name: 3-chloro-1-(2-chloro-4-nitroanilino)anthracene-9,10-dione
• InChI: InChI=1S/C20H10Cl2N2O4/c21-10-7-14-18(20(26)13-4-2-1-3-12(13)19(14)25)17(8-10)23-16-6-5-11(24(27)28)9-15(16)22/h1-9,23H
• InChI Key: GDJLQQXTGPTBMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=CC(=C3)Cl)NC4=C(C=C(C=C4)[N+](=O)[O-])Cl

Description

3-Chloro-1-(2-chloro-4-nitroanilino)anthracene-9,10-dione is a useful research compound. Its molecular formula is C20H10Cl2N2O4 and its molecular weight is 413.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

27.7 parts of 1,3-dichloroanthraquinone, 18.15 parts of 2-chloro-4-nitroaniline and 10 parts of sodium carbonate are suspended in 400 parts of o-dichlorobenzene whilst stirring. After adding a solution of 0.4 part of copper-(I) iodide in 5 parts of pyridine and 25 parts of toluene, the mixture is kept at 160°-165° for 5 hours, whilst eliminating the water of reaction. When the mixture has cooled, it is filtered and the precipitate is washed with o-dichlorobenzene, acetone and hot water and extracted by boiling with dilute hydrochloric acid. 29 parts of 1-(2'-chloro-4'-nitroanilino)-3-chloroanthraquinone, which bulk-dyes PES in orange shades of good fastness properties, are obtained.